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Compound of Interest

Compound Name: TDTM

Cat. No.: B15546719 Get Quote

Crucial Safety Notice: The acronym "TDTM" is commonly used for two distinctly different

chemical compounds: Tridecyl Trimellitate, a non-hazardous cosmetic ingredient, and tert-

Dodecyl Mercaptan, a hazardous industrial chemical. Misidentification can lead to severe

safety and environmental risks. This document provides disposal procedures for both

substances, emphasizing the critical importance of correct identification before proceeding.

Section 1: Tridecyl Trimellitate
Tridecyl Trimellitate is a viscous, oily liquid primarily used as an emollient and pigment

dispersant in cosmetics and personal care products.[1][2] It is not classified as a hazardous

substance.

Disposal of Tridecyl Trimellitate
Unused or waste Tridecyl Trimellitate should be disposed of in accordance with local, state,

and federal regulations for non-hazardous industrial waste.[3][4][5]

General Disposal Guidelines:

Small Quantities: Small spills can be absorbed with an inert material such as sand or

vermiculite. The absorbed material can then be placed in a suitable container for disposal.[1]

Large Quantities: For larger amounts, it is recommended to contact a licensed professional

waste disposal service.[6]
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Containers: Empty containers should be disposed of as non-hazardous waste.[5]

Section 2: tert-Dodecyl Mercaptan
DANGER: tert-Dodecyl Mercaptan is a hazardous substance that is harmful if swallowed,

causes skin and serious eye irritation, and is very toxic to aquatic life with long-lasting effects.

[7][8][9][10] It is imperative to handle this chemical with extreme caution and adhere strictly to

the following disposal procedures.

Quantitative Data for tert-Dodecyl Mercaptan
Property Value Source

CAS Number 25103-58-6 [7][9]

Hazard Class (Transport) UN 3082, Class 9 [11]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves, impervious clothing,

NIOSH-approved respirator

[7][12]

Spill Cleanup and Disposal Protocol for tert-Dodecyl
Mercaptan
1. Immediate Response and Containment:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area

and ensure adequate ventilation.[7][9]

Remove Ignition Sources: Eliminate all sources of ignition as the vapors can be flammable.

[9]

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[7]

[8]

2. Personal Protective Equipment (PPE):
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Wear the appropriate PPE as specified in the table above. This includes, but is not limited to,

safety goggles, chemical-resistant gloves, and a respirator.[7][12]

3. Spill Absorption and Neutralization:

Absorb the spill using an inert material such as sand, earth, or vermiculite.[8]

Caution: Never use dry, powdered hypochlorite or other strong oxidizers for mercaptan spills,

as this can cause autoignition.[8]

4. Collection and Storage of Hazardous Waste:

Carefully collect the absorbed material and place it into a suitable, sealed, and properly

labeled container for hazardous waste.[7][8]

5. Decontamination:

Decontaminate the spill area and any contaminated equipment.

6. Disposal:

Dispose of the container with the absorbed waste material through a licensed hazardous

waste disposal facility.[11][12] Do not attempt to dispose of this material through standard

waste channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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